molecular formula C13H8ClFO2 B8785934 4-Fluorophenyl 2-chlorobenzoate CAS No. 2069-50-3

4-Fluorophenyl 2-chlorobenzoate

Cat. No. B8785934
CAS RN: 2069-50-3
M. Wt: 250.65 g/mol
InChI Key: FRFNREGZFUIBPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Fluorophenyl 2-chlorobenzoate is a chemical compound with the linear formula C13H8ClFO2 . It has a molecular weight of 250.659 .


Molecular Structure Analysis

The molecular structure of 4-Fluorophenyl 2-chlorobenzoate consists of 13 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, and 2 oxygen atoms .

Safety and Hazards

While specific safety data for 4-Fluorophenyl 2-chlorobenzoate was not found, it’s important to handle all chemical compounds with care and use appropriate personal protective equipment. Always refer to the material safety data sheet (MSDS) for the compound if available .

properties

CAS RN

2069-50-3

Product Name

4-Fluorophenyl 2-chlorobenzoate

Molecular Formula

C13H8ClFO2

Molecular Weight

250.65 g/mol

IUPAC Name

(4-fluorophenyl) 2-chlorobenzoate

InChI

InChI=1S/C13H8ClFO2/c14-12-4-2-1-3-11(12)13(16)17-10-7-5-9(15)6-8-10/h1-8H

InChI Key

FRFNREGZFUIBPK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)OC2=CC=C(C=C2)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 25 g of 4fluorophenol in 40 cc of pyridine and 30 cc of toluene was added dropwise 40.9 g of 2-chlorobenzoylchloride at room temperature. And the resulting mixture was stirred at room temperature for 16 hours. Ice water was added to the reaction mixture and extracted with ethyl acetate. The ethylacetate layer was washed 4 times with 1N HCl , dried over magnesium sulfate. The solvent was distilled off and the crude product thus obtained was recrystallized from hexane to obtain 49.1 g of compound A. Yield: 87.8%.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
40.9 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
[Compound]
Name
Ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
87.8%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.